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Abstract

Eupahualin C is a sesquiterpene lactone, a class of naturally occurring compounds known for
their diverse biological activities. Isolated from the plant Eupatorium hualienense, Eupahualin
C has demonstrated cytotoxic effects against various cancer cell lines, making it a molecule of
interest for further investigation in drug discovery and development. This technical guide
provides a comprehensive overview of the chemical structure, stereochemistry, and preliminary
biological activity of Eupahualin C, based on available scientific literature.

Chemical Structure and Stereochemistry

Eupahualin C is classified as a germacrane sesquiterpene lactone. The germacrane skeleton
is characterized by a ten-membered carbon ring. The definitive structure and stereochemistry
of Eupahualin C were elucidated through extensive spectroscopic analysis, primarily relying on
one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction
with Mass Spectrometry (MS) and Infrared (IR) spectroscopy.

The molecular formula of Eupahualin C is C20H240s, with a corresponding molecular weight of
360.4 g/mol . The structure features a complex, polycyclic system with multiple stereocenters.
The absolute configuration of these chiral centers is crucial for its biological activity and has
been determined through detailed analysis of spectroscopic data and often by comparison with
related, known compounds.
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Spectroscopic Data

The structural elucidation of Eupahualin C was heavily reliant on NMR spectroscopy. The
following tables summarize the key *H and 3C NMR chemical shift data, which are critical for
the identification and characterization of this compound.

Table 1: *H NMR Spectroscopic Data for Eupahualin C

. Chemical Shift (6, o Coupling Constant
Position Multiplicity
ppm) (39, Hz)

Data not publicly
available in detail.
Access to the original
research publication is
required for specific

assignments.

Table 2: 13C NMR Spectroscopic Data for Eupahualin C

Position Chemical Shift (6, ppm)

Data not publicly available in detail. Access to
the original research publication is required for

specific assignments.

Note: The specific chemical shifts and coupling constants are essential for confirming the
identity and purity of Eupahualin C. Researchers should refer to the primary literature for the

complete and assigned spectroscopic data.

Experimental Protocols
Isolation of Eupahualin C

The isolation of Eupahualin C from its natural source, Eupatorium hualienense, typically
involves a multi-step extraction and chromatographic process. A general workflow is outlined

below.
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Gried and powdered aerial parts of Eupatorium hualienensa

'

(Extraction with an organic solvent (e.g., methanol or ethanolD

l

G:oncentration of the extract under reduced pressura

Gartitioning of the crude extract (e.g., between ethyl acetate and WaterD
(Ethyl Acetate Fraction)

Column Chromatography (e.g., silica gel)

'

Fraction Collection and Analysis (e.g., TLC)

l

Gurther purification by High-Performance Liquid Chromatography (HPLCD

[Pure Eupahualin C]

Phosphorylation Release Translocation Initiation N
Inhibition IKK Complex Inhibited: _ _(Blocked)_, NF-KB (p50/p65) Blocked Nucleus Blocked; Gene Tran_scnp_tlon )
(Inflammation, Proliferation, Survival)
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 To cite this document: BenchChem. [Eupahualin C: A Technical Guide on its Chemical
Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15596596#eupahualin-c-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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